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Compound of Interest

Compound Name: Araneosol

Cat. No.: B017500 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of novel chemical entities is paramount. This guide focuses on the chemical

structure and available information for Araneosol, a flavonoid compound.

Chemical Structure of Araneosol
Araneosol is a substituted chromen-4-one, placing it within the flavonoid family of natural

products.[1][2] Its chemical identity is defined by the following systematic and structural

identifiers:

IUPAC Name: 5,7-dihydroxy-3,6,8-trimethoxy-2-(4-methoxyphenyl)chromen-4-one[1]

Molecular Formula: C₁₉H₁₈O₈[1][2]

Canonical SMILES:

COC1=CC=C(C=C1)C2=C(C(=O)C3=C(C(=C(C(=C3O2)OC)O)OC)O)OC[1]

Synonyms: 5,7-dihydroxy-3,6,8,4'-tetramethoxyflavone[1][3]

The core of Araneosol is a chromen-4-one structure, which consists of a benzene ring fused to

a pyran ring. This core is further embellished with hydroxyl and methoxy functional groups,

which are known to influence the biological activity of flavonoids. Specifically, Araneosol
possesses two hydroxyl groups at positions 5 and 7, and three methoxy groups at positions 3,
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6, and 8. Additionally, a 4-methoxyphenyl group is attached at the 2-position of the chromen-4-

one core.

Table 1: Chemical Properties of Araneosol

Property Value Source

IUPAC Name

5,7-dihydroxy-3,6,8-trimethoxy-

2-(4-methoxyphenyl)chromen-

4-one

[1]

Molecular Formula C₁₉H₁₈O₈ [1][2]

Molecular Weight 374.34 g/mol [2]

Canonical SMILES

COC1=CC=C(C=C1)C2=C(C(

=O)C3=C(C(=C(C(=C3O2)OC)

O)OC)O)OC

[1]

CAS Number 50461-86-4 [1]

Biological Activity and Experimental Data
Currently, there is a significant lack of specific biological data, quantitative experimental results,

and detailed signaling pathway information for Araneosol in publicly available scientific

literature. While Araneosol has been identified as a constituent of the plant Herissantia tiubae,

which has been studied for its anti-asthmatic and anxiolytic effects, the specific contribution of

Araneosol to these activities has not been elucidated.

The broader class of flavonoids is known for a wide range of biological activities, including

antioxidant, anti-inflammatory, and anticancer effects. The presence of hydroxyl and methoxy

groups on the flavonoid scaffold of Araneosol suggests that it may possess similar properties.

However, without direct experimental evidence, any potential biological activity remains

speculative.

Experimental Protocols
Detailed experimental protocols for the synthesis or isolation of Araneosol are not readily

available in the current body of scientific literature. General methods for the isolation of
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flavonoids from plant materials typically involve solvent extraction followed by chromatographic

separation techniques. A general workflow for such a process is outlined below.

Plant Material (e.g., Herissantia tiubae) Solvent Extraction
(e.g., Methanol, Ethanol)

 Maceration or
 Soxhlet Extraction Filtration Concentration

(Rotary Evaporation)
Liquid-Liquid Fractionation

(e.g., Hexane, Ethyl Acetate)
Column Chromatography

(e.g., Silica Gel, Sephadex)

 Isolate fractions
 of interest Preparative HPLC Further separation Structural Elucidation

(NMR, MS)

 Purity assessment and
 structure confirmation 

Click to download full resolution via product page

Figure 1. A generalized workflow for the isolation of flavonoid compounds from plant material.

Signaling Pathways
Due to the absence of specific research on the molecular mechanisms of Araneosol, there are

no described signaling pathways that are definitively modulated by this compound. Flavonoids,

as a class, are known to interact with a variety of cellular signaling pathways, including but not

limited to:

NF-κB Signaling Pathway: Many flavonoids are known to inhibit the NF-κB pathway, which is

a key regulator of inflammation.

MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved

in cell proliferation, differentiation, and apoptosis, and is a target for some flavonoids.

PI3K/Akt Signaling Pathway: This pathway is crucial for cell survival and growth and is

another common target for flavonoid compounds.

Below is a simplified, hypothetical representation of how a flavonoid might interact with the NF-

κB signaling pathway, a common mechanism for anti-inflammatory action.
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Figure 2. A hypothetical model of Araneosol inhibiting the NF-κB signaling pathway.
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Conclusion and Future Directions
Araneosol is a structurally defined flavonoid with potential for biological activity based on its

chemical features. However, there is a clear need for further research to determine its specific

biological effects, quantify its activity, and elucidate the molecular mechanisms and signaling

pathways through which it may act. Future studies should focus on the isolation or synthesis of

Araneosol in sufficient quantities for comprehensive biological screening. Such research would

be invaluable for drug discovery and development professionals seeking to explore the

therapeutic potential of novel natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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